Cas no 917342-29-1 (Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate)

Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate structure
917342-29-1 structure
Product Name:Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate
CAS No:917342-29-1
MF:C13H25NO3
MW:243.342504262924
MDL:MFCD03844626
CID:1077340
PubChem ID:24720929
Update Time:2024-10-26

Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl trans-4-(2-hydroxyethyl)-cyclohexylcarbamate
    • TERT-BUTYL TRANS-4-(2-HYDROXYETHYL)CYCLOHEXYLCARBAMATE
    • trans-1-(Boc-amino)-4-(2-hydroxyethyl)cyclohexane
    • tert-Butyl (trans-4-(2-hydroxyethyl)cyclohexyl)carbamate
    • tert-Butyl cis-4-(2-hydroxyethyl)-cyclohexylcarbamate
    • Tert-Butyl Cis-4-(2-Hydroxyethyl)Cyclohexylcarbamate
    • tert-Butyl 4-(2-hydroxyethyl)cyclohexylcarbamate
    • CarbaMic acid, N-[trans-4-(2-hydroxyethyl)cyclohexyl]-, 1,1-diMethylethyl ester
    • tert-butyl [trans-4-(2-hydroxyethyl)cyclohexyl]ca
    • 1,1-Dimethylethyl N-[trans-4-(2-hydroxyethyl)cyclohexyl]carbamate (ACI)
    • 2-[trans-4-[(N-tert-Butoxycarbonyl)amino]cyclohexyl]ethanol
    • tert-Butyl [trans-4-(2-hydroxyethyl)cyclohexyl]carbamate
    • trans-2-[4-[(tert-Butoxycarbonyl)amino]cyclohexyl]ethanol
    • SY246146
    • SY100092
    • MFCD03844626
    • tert-butyl N-[(1r,4r)-4-(2-hydroxyethyl)cyclohexyl]carbamate
    • trans-4-(Boc-amino)cyclohexaneethanol
    • AKOS027324556
    • F2147-8811
    • TERT-BUTYL N-[(1S,4S)-4-(2-HYDROXYETHYL)CYCLOHEXYL]CARBAMATE
    • CS-0008599
    • SCHEMBL619804
    • CS-0212753
    • DTXSID301168955
    • EN300-7259076
    • SCHEMBL25029455
    • 2-[4-(Boc-amino)cyclohexyl]ethanol
    • DB-096726
    • tert-butyl ((1r,4r)-4-(2-hydroxyethyl)cyclohexyl)carbamate
    • A1-52306
    • DS-11524
    • SCHEMBL619803
    • tert-butyl N-[4-(2-hydroxyethyl)cyclohexyl]carbamate
    • [trans-4-(2-hydroxy-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
    • 1069120-19-9
    • C13H25NO3
    • tert-Butyl4-(2-hydroxyethyl)cyclohexylcarbamate
    • KTNFSGIXLVLQNK-XYPYZODXSA-N
    • TERT-BUTYL (4-(2-HYDROXYETHYL)CYCLOHEXYL)CARBAMATE
    • EN300-6979666
    • trans-tert-Butyl (4-(2-hydroxyethyl)cyclohexyl)carbamate
    • SCHEMBL12440132
    • AKOS025403253
    • A1-01072
    • SCHEMBL25940667
    • Butyl [trans-4-(2-hydroxyethyl)cyclohexyl]carbamate
    • SY277959
    • MFCD22628284
    • cis-4-(Boc-amino)cyclohexaneethanol
    • cis-tert-Butyl (4-(2-hydroxyethyl)cyclohexyl)carbamate
    • tert-Butyl (cis-4-(2-hydroxyethyl)cyclohexyl)carbamate
    • DB-101994
    • tert-Butyl cis-[4-(2-hydroxyethyl)cyclohexyl]carbamate
    • EN300-1878029
    • G73217
    • 1403764-89-5
    • MFCD03844625
    • AS-43519
    • 917342-29-1
    • 1,1-Dimethylethyl N-[trans-4-(2-hydroxyethyl)cyclohexyl]carbamate
    • Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate
    • MDL: MFCD03844626
    • Inchi: 1S/C13H25NO3/c1-13(2,3)17-12(16)14-11-6-4-10(5-7-11)8-9-15/h10-11,15H,4-9H2,1-3H3,(H,14,16)/t10-,11-
    • InChI Key: KTNFSGIXLVLQNK-XYPYZODXSA-N
    • SMILES: N([C@@H]1CC[C@@H](CCO)CC1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 243.18344366g/mol
  • Monoisotopic Mass: 243.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6
  • XLogP3: 2.1

Experimental Properties

  • Boiling Point: 366.0±11.0°C at 760 mmHg

Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,2-8°C(BD293718)

Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate Pricemore >>

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Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Borane Solvents: Tetrahydrofuran ;  1 h, 0 °C
1.2 Reagents: Water
Reference
Design, Synthesis, and Evaluation of Potent and Selective Ligands for the Dopamine 3 (D3) Receptor with a Novel in Vivo Behavioral Profile
Chen, Jianyong; et al, Journal of Medicinal Chemistry, 2008, 51(19), 5905-5908

Production Method 2

Reaction Conditions
Reference
Process Development of an Efficient Kilogram-Scale Preparation of a Preferential Dopamine D3 versus D2 Receptor Antagonist SIPI 6398 as a New Antipsychotic Candidate
Zhou, Ai-Nan; et al, Organic Process Research & Development, 2019, 23(7), 1442-1449

Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate Raw materials

Tert-Butyl trans-4-(2-hydroxyethyl)cyclohexylcarbamate Preparation Products

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